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Compound of Interest

Compound Name: Sodium 1-dodecanesulfonate

Cat. No.: B1371527

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of sodium 1-dodecanesulfonate, a
versatile anionic surfactant. It covers a comprehensive list of its synonyms and alternative
names found in scientific literature, a summary of its key physicochemical properties, and
detailed experimental protocols for its application in determining critical micelle concentration
and in high-performance liquid chromatography (HPLC).

Synonyms and Alternative Names

Sodium 1-dodecanesulfonate is known by a variety of names in scientific and commercial
literature. A comprehensive list of these synonyms is provided below to aid in literature
searches and chemical identification.

Common Synonyms and Alternative Names:

e 1-Dodecanesulfonic acid sodium salt[1][2][3][4][5][6]
e Sodium dodecanesulfonate[2][7]

e Sodium laurylsulfonate[2][7][8][]

o Dodecane-1-sulfonic acid sodium salt[9]
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e Sodium dodecylsulfonate[2][8]

e Laurylsulfonic acid sodium salt[3][8]

e Sodium dodecane-1-sulfonate[2][7][8][10]
e Sodium n-dodecylsulfonate[8]

o Dodecyl sodium sulfonate[8]

e Dodecylsulfonic acid salt[8]

« IPC-ALKS-12[2][7]

e Sodium 1-dodecanesulphonate[2]

e Dodecanesulphonic acid sodium salt[7]
e Lauryl sodium sulfonate[7]

e Sodium laurylsulfona[2][7]

e Sodiumdod[2]

KH2PO54[2]

Physicochemical Properties

A summary of the key quantitative data for sodium 1-dodecanesulfonate is presented in the
table below for easy reference and comparison.
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Property Value Reference(s)
CAS Number 2386-53-0 [1][11]
Molecular Formula C12H25Na0sS [11071111]
Molecular Weight 272.38 g/mol [1][11]

Melting Point >300 °C (decomposes) [1]

Solubility in Water 25 mg/mL [1]
Appearance White to light cream powder [2][4]

pH (100 g/L in H20) 5.5 - 7.5 (at 20 °C) [2][9]

Bulk Density 330 kg/m 3 [2][9]

Experimental Protocols

This section provides detailed methodologies for two common applications of sodium 1-
dodecanesulfonate: the determination of its critical micelle concentration (CMC) and its use
as an ion-pairing reagent in HPLC.

Determination of Critical Micelle Concentration (CMC) by
Conductometry

The critical micelle concentration is a fundamental property of a surfactant, representing the
concentration at which micelles begin to form. One of the most common methods to determine
the CMC is by measuring the change in conductivity of the surfactant solution.

Methodology:

o Preparation of Stock Solution: Prepare a stock solution of sodium 1-dodecanesulfonate
(e.g., 0.1 M) in deionized water.

o Serial Dilutions: Prepare a series of dilutions from the stock solution.

e Conductivity Measurement:
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o Calibrate the conductivity meter using standard potassium chloride solutions.

o Measure the conductivity of each dilution, ensuring temperature equilibrium (e.g., 25 °C)
for each measurement.

o Data Analysis:

o Plot the measured conductivity (k) versus the concentration of sodium 1-
dodecanesulfonate.

o The plot will show two linear regions with different slopes. The point of intersection of
these two lines corresponds to the CMC.

Below is a logical workflow for this experimental protocol.

Solution Preparation

Prepare Stock Solution
(e.g., 0.1 M Sodium 1-Dodecanesulfonate)

Conductivity Measurement

Calibrate Conductivity Meter

Perform Serial Dilutions

Measure Conductivity of Each Dilution
(at constant temperature)

Data Apnalysis

G’Iot Conductivity vs. ConcentratiorD

'

Determine CMC from the Intersection
of the Two Linear Regions
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Workflow for CMC determination by conductometry.

Application as an lon-Pairing Reagent in Reversed-
Phase HPLC

Sodium 1-dodecanesulfonate is frequently used as an ion-pairing reagent in reversed-phase
HPLC to enhance the retention and separation of ionic analytes. It forms a neutral ion pair with
the charged analyte, which can then be retained by the nonpolar stationary phase.

Methodology for the Analysis of a Basic Drug:
e Mobile Phase Preparation:

o Prepare an aqueous buffer solution (e.g., 25 mM phosphate buffer) and adjust the pH to a
level where the analyte is ionized (e.g., pH 3.0).

o Dissolve sodium 1-dodecanesulfonate in the buffer to the desired concentration (e.g., 10
mM).

o Mix the agueous ion-pairing solution with an organic modifier (e.g., acetonitrile or
methanol) in a suitable ratio (e.qg., 70:30 v/v).

o Filter and degas the mobile phase.

o Chromatographic Conditions:

o

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 pm).

Flow Rate: 1.0 mL/min.

o

[¢]

Injection Volume: 10 pL.

[¢]

Column Temperature: 30 °C.

o

Detection: UV at a wavelength appropriate for the analyte.

o Sample Preparation: Dissolve the sample containing the basic drug in the mobile phase.
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e Analysis: Inject the sample onto the HPLC system and record the chromatogram. The
retention time of the basic drug will be significantly longer in the presence of the ion-pairing
reagent compared to its elution without it.

The logical relationship in ion-pair chromatography is depicted in the following diagram.

System Components

Positively Charged Analyte (A+)

Chromatographic Process

- Formation of Neutral lon Pair Retention of lon Pair on

Sodium 1-Dodecanesulfonate (SDS-) (A+SDS) Stationary Phase

Separation and Elution

Nonpolar Stationary Phase (C18) — |

Click to download full resolution via product page

Mechanism of ion-pair chromatography.

Signaling Pathways and Other Applications

Currently, there is limited information in the public scientific literature detailing the direct
involvement of sodium 1-dodecanesulfonate in specific biological signaling pathways. Its
primary roles in biological and pharmaceutical research are as a surfactant for solubilization, an
ion-pairing reagent, and a component in the formation of micelles and other nanostructures for
drug delivery.

In materials science, sodium 1-dodecanesulfonate has been mentioned as a potential
surfactant for the synthesis of metal oxide-graphene nanocomposites, where it would act as a
dispersing and stabilizing agent during the synthesis process. However, detailed and
standardized protocols for this specific application are not widely established.

This guide serves as a foundational resource for professionals working with sodium 1-
dodecanesulfonate. For specific applications, further consultation of specialized research
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articles is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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